Cas no 2137625-16-0 (2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl)-)

• Product Name: 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl)-
• CAS No: 2137625-16-0
• MF: C₉H₇N₃O₂S
• MW: 221.235780000687
• CID: 5277825
• Update Time: 2025-06-29

2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl)-

• Inchi： 1S/C9H7N3O2S/c1-5-6(7-10-3-2-4-11-7)15-8(12-5)9(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： MDHOTJTUVLBZLM-UHFFFAOYSA-N
• SMILES： S1C(C2=NC=CC=N2)=C(C)N=C1C(O)=O

Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl)-

Introduction to 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) and Its Applications in Modern Chemical Biology

2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) (CAS No. 2137625-16-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiazole family, which is well-known for its broad spectrum of pharmacological applications. The presence of both thiazole and pyrimidine moieties in its structure makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) features a thiazole ring substituted at the 4-position with a methyl group and at the 5-position with a 2-pyrimidinyl group. This specific arrangement of functional groups contributes to its distinct chemical and biological properties. The thiazole ring is characterized by a sulfur atom that can participate in various interactions with biological targets, while the pyrimidine moiety is known for its ability to form hydrogen bonds, making it an excellent scaffold for designing bioactive molecules.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) has been studied for its potential role in modulating various biological pathways. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further investigation in the development of drugs targeting inflammatory diseases, cancer, and infectious disorders.

One of the most compelling aspects of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) is its versatility in chemical modifications. The presence of both carboxylic acid and methyl groups provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, the carboxylic acid group can be used to form esters or amides, while the methyl group can be replaced or modified to enhance binding affinity to biological targets. These modifications have opened up new avenues for designing derivatives with improved pharmacological profiles.

Recent studies have also explored the synthetic pathways for 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl), aiming to develop efficient and scalable methods for its production. One such approach involves a multi-step synthesis starting from commercially available precursors such as thioamides and pyrimidine derivatives. These synthetic routes have been optimized to minimize side reactions and maximize yield, ensuring that researchers have access to high-quality starting materials for their investigations.

The biological activity of 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) has been evaluated in various in vitro and in vivo models. Preliminary results suggest that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential applications as an anticancer agent. These findings highlight the compound's promise as a lead molecule for further drug development.

In conclusion, 2-Thiazolecarboxylic acid, 4-methyl-5-(2-pyrimidinyl) (CAS No. 2137625-16-0) is a structurally unique heterocyclic compound with significant potential in chemical biology and drug discovery. Its combination of functional groups makes it a versatile scaffold for designing bioactive molecules, while its reported biological activities suggest promising applications in therapeutic areas such as inflammation and cancer. As research continues to uncover new synthetic methods and pharmacological properties, this compound is poised to play an important role in the development of next-generation pharmaceuticals.